![molecular formula C15H14ClNO3S B5684373 2-[(2-chlorobenzyl)sulfonyl]-N-phenylacetamide](/img/structure/B5684373.png)
2-[(2-chlorobenzyl)sulfonyl]-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2-chlorobenzyl)sulfonyl]-N-phenylacetamide, also known as CBPA, is a chemical compound that has been studied extensively for its potential applications in scientific research. CBPA is a sulfonamide-based compound that has been shown to possess a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
2-[(2-chlorobenzyl)sulfonyl]-N-phenylacetamide functions by binding to the active site of carbonic anhydrase, preventing the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate. This inhibition results in a decrease in the concentration of bicarbonate in the blood, leading to a decrease in pH. The mechanism of action of this compound has been studied extensively, and has been shown to be highly specific to carbonic anhydrase.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of carbonic anhydrase, the reduction of bicarbonate concentration in the blood, and the decrease in pH. This compound has also been shown to have anti-inflammatory effects, and has been used in studies investigating the role of sulfonamides in the regulation of inflammation.
Advantages and Limitations for Lab Experiments
2-[(2-chlorobenzyl)sulfonyl]-N-phenylacetamide has several advantages as a tool for scientific research, including its well-established synthesis method, its specificity for carbonic anhydrase, and its range of biochemical and physiological effects. However, this compound also has some limitations, including its potential toxicity and the need for careful handling and storage.
Future Directions
There are several potential future directions for research involving 2-[(2-chlorobenzyl)sulfonyl]-N-phenylacetamide, including the development of new sulfonamide-based compounds with improved specificity and efficacy, the investigation of the role of carbonic anhydrase inhibition in the regulation of inflammation and other physiological processes, and the exploration of the potential therapeutic applications of this compound and related compounds. Overall, this compound is a valuable tool for scientific research, with a range of potential applications in various fields.
Synthesis Methods
The synthesis of 2-[(2-chlorobenzyl)sulfonyl]-N-phenylacetamide involves the reaction of 2-chlorobenzyl chloride with sodium sulfonamide, followed by the addition of phenylacetic acid. This reaction results in the formation of this compound as a white crystalline solid. The synthesis of this compound is well-established and has been described in detail in various scientific publications.
Scientific Research Applications
2-[(2-chlorobenzyl)sulfonyl]-N-phenylacetamide has been used in various scientific research applications, including as a tool for studying the role of sulfonamides in biological systems. This compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a key role in the regulation of acid-base balance in the body. This inhibition has been used to study the physiological effects of carbonic anhydrase inhibition, as well as the potential therapeutic applications of sulfonamide-based compounds.
Properties
IUPAC Name |
2-[(2-chlorophenyl)methylsulfonyl]-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO3S/c16-14-9-5-4-6-12(14)10-21(19,20)11-15(18)17-13-7-2-1-3-8-13/h1-9H,10-11H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UENNEQAMVRSVMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)CS(=O)(=O)CC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.